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Compound of Interest

Compound Name: 1,3-Dibromobenzene-d4

Cat. No.: B15554638

Get Quote

For researchers, scientists, and professionals in drug development, 1,3-Dibromobenzene-d4
serves as a crucial tool in isotopic labeling for mechanistic studies and as an internal standard

in quantitative analysis. This deuterated aromatic compound offers a stable isotopic signature

that is invaluable in nuclear magnetic resonance (NMR) and mass spectrometry (MS)

applications. This technical guide provides a comprehensive overview of its chemical

properties, structure, and pertinent experimental considerations.

Core Chemical Properties and Data
1,3-Dibromobenzene-d4 is the deuterated analog of 1,3-dibromobenzene, where four

hydrogen atoms on the aromatic ring have been substituted with deuterium. This isotopic

substitution is key to its utility in advanced analytical and research applications.
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Property Data

Chemical Name 1,3-Dibromobenzene-d4

Synonyms
m-Dibromobenzene-d4, 1,3-Dibromo-2,4,5,6-

tetradeuteriobenzene

CAS Number 1616983-07-3[1]

Molecular Formula C₆D₄Br₂[1]

Molecular Weight 239.93 g/mol [1]

Appearance Colorless to light yellow liquid

Boiling Point (non-deuterated) 218-220 °C[2]

Melting Point (non-deuterated) -7.0 °C[2]

Density (non-deuterated) 1.952 g/mL at 25 °C

Molecular Structure
The structure of 1,3-Dibromobenzene-d4 consists of a benzene ring substituted with two

bromine atoms at the meta positions (1 and 3) and deuterium atoms at the remaining four

positions (2, 4, 5, and 6).

Chemical structure of 1,3-Dibromobenzene-d4.

Experimental Protocols
Synthesis of 1,3-Dibromobenzene-d4
A specific, detailed experimental protocol for the synthesis of 1,3-Dibromobenzene-d4 is not

readily available in peer-reviewed literature. However, its synthesis can be approached through

established methods for the deuteration of aromatic compounds. A plausible method involves a

metal-catalyzed hydrogen-deuterium (H-D) exchange reaction.

Principle: This method utilizes a heterogeneous catalyst, such as platinum on carbon (Pt/C), to

facilitate the exchange of aromatic protons with deuterium from a deuterium source, typically

deuterium oxide (D₂O).[3]
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Materials:

1,3-Dibromobenzene

Deuterium oxide (D₂O, 99.8 atom % D)

5% Platinum on activated carbon (5% Pt/C)

Anhydrous sodium sulfate or magnesium sulfate

Deuterated chloroform (CDCl₃) for NMR analysis

Glass reaction vessel with a magnetic stirrer and reflux condenser

Inert atmosphere (Argon or Nitrogen)

Procedure:

Reaction Setup: In a clean, dry glass reaction vessel, add 1,3-dibromobenzene (1

equivalent).

Add 5% Pt/C catalyst (typically 5-10 mol %).

Add a significant excess of deuterium oxide (D₂O) to serve as both the solvent and the

deuterium source.

Reaction Conditions: The reaction mixture is stirred vigorously and heated to reflux under an

inert atmosphere. The reaction progress can be monitored over time by taking small aliquots

for analysis. The efficiency of the H-D exchange may be enhanced by carrying out the

reaction under a hydrogen (or deuterium) gas atmosphere.[3]

Work-up: After the desired level of deuteration is achieved (as determined by NMR or MS),

the reaction mixture is cooled to room temperature.

The catalyst is removed by filtration through a pad of celite.

The organic layer is separated from the aqueous layer. The aqueous layer is extracted with a

suitable organic solvent (e.g., diethyl ether or dichloromethane).
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The combined organic extracts are dried over anhydrous sodium sulfate or magnesium

sulfate.

Purification: The solvent is removed under reduced pressure. The resulting crude 1,3-
Dibromobenzene-d4 can be purified by fractional distillation under reduced pressure to

yield the final product.

Logical Workflow for Synthesis and Purification:

Synthesis Purification
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Separate Organic
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Click to download full resolution via product page

General workflow for the synthesis and purification of 1,3-Dibromobenzene-d4.

Spectroscopic Analysis
While specific spectra for 1,3-Dibromobenzene-d4 are not widely published, the following

provides expected characteristics based on the non-deuterated analog.

¹H NMR Spectroscopy: The ¹H NMR spectrum of a successfully synthesized and purified 1,3-
Dibromobenzene-d4 sample is expected to show a significant reduction or complete absence

of signals in the aromatic region (typically δ 7.0-8.0 ppm) compared to its non-deuterated

counterpart.[4] Any residual proton signals would indicate incomplete deuteration.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum will be more complex than the proton spectrum

due to C-D coupling. The carbon signals will appear as multiplets. The chemical shifts will be

similar to those of 1,3-dibromobenzene, but the peaks will be split into multiplets due to

coupling with deuterium (which has a spin I=1).

Mass Spectrometry: The mass spectrum of 1,3-Dibromobenzene-d4 will show a molecular ion

peak (M⁺) at m/z 239.93, which is 4 mass units higher than that of the non-deuterated

compound (m/z 235.90). The isotopic pattern will be characteristic of a compound containing

two bromine atoms, with additional complexity from the deuterium atoms. The fragmentation
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pattern is expected to be similar to 1,3-dibromobenzene, involving the loss of bromine and

deuterated benzene fragments.[5][6]

Safety and Handling
A specific Safety Data Sheet (SDS) for 1,3-Dibromobenzene-d4 is not readily available.

However, based on the SDS for the non-deuterated 1,3-dibromobenzene, the following

precautions should be taken.[7][8][9][10]

Hazards: The compound is expected to be a skin and eye irritant and may cause respiratory

irritation.[7][8] It is a combustible liquid.[7]

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid contact with

skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat.[9][10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from heat, sparks, and open flames.[7][10]

Disposal: Dispose of in accordance with local, state, and federal regulations.

This technical guide provides a foundational understanding of 1,3-Dibromobenzene-d4 for its

application in research and development. Researchers should always consult relevant safety

documentation and perform a thorough risk assessment before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/spectrumen_108-36-1_1hnmr.htm
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://webbook.nist.gov/cgi/cbook.cgi?ID=C108361&Mask=200
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA12723~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:32:55~~1%203-Dibromobenzene~~
https://www.chemicalbook.com/msds/1-3-dibromobenzene.pdf
https://kscl.co.in/wp-content/uploads/2022/11/1-3-Dibromobenzene-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC186640100&countryCode=US&language=en
https://www.benchchem.com/product/b15554638/docs#1-3-dibromobenzene-d4-a-technical-overview-for-researchers
https://www.benchchem.com/product/b15554638/docs#1-3-dibromobenzene-d4-a-technical-overview-for-researchers
https://www.benchchem.com/product/b15554638/docs#1-3-dibromobenzene-d4-a-technical-overview-for-researchers
https://www.benchchem.com/product/b15554638/docs#1-3-dibromobenzene-d4-a-technical-overview-for-researchers
https://www.benchchem.com/product/b15554638?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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